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Compound of Interest

Compound Name: UCL 1684 dibromide

Cat. No.: B611545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of UCL 1684 dibromide powder, a potent, non-peptidic blocker of the apamin-

sensitive small conductance calcium-activated potassium (KCa2) channels. This document is

intended to serve as a valuable resource for researchers, scientists, and professionals involved

in drug development, offering detailed data, experimental protocols, and visualizations to

support laboratory work and further investigation.

Core Physicochemical Data
UCL 1684 dibromide is a bis-quinolinium cyclophane that has been instrumental in the study

of KCa2 channels due to its high potency and selectivity.[1][2] The following tables summarize

its key physicochemical properties based on available data.
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Identifier Value

Chemical Name

6,12,19,20,25,26-Hexahydro-5,27:13,18:21,24-

trietheno-11,7-metheno-7H-dibenzo[b,n][1][2][3]

[4]tetraazacyclotricosine-5,13-diium dibromide

Molecular Formula C₃₄H₃₀Br₂N₄

Molecular Weight 654.44 g/mol [5]

CAS Number 199934-16-2[5]

Purity ≥97% (typically analyzed by HPLC)

Property Value/Description

Appearance White to off-white powder

Melting Point Not specified in available literature.

pKa Not specified in available literature.

Storage

Desiccate at room temperature for long-term

storage of the solid powder. Stock solutions

should be stored at -20°C for up to one month or

-80°C for up to six months.[1] Avoid repeated

freeze-thaw cycles.

Solubility Profile
The solubility of UCL 1684 dibromide is a critical factor for its use in various experimental

settings. The following table provides solubility data in different solvents.
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Solvent Concentration Notes

DMSO Soluble to 10 mM[5]

Warming and sonication may

be required to achieve higher

concentrations.

In Vivo Formulation 1 ≥ 0.5 mg/mL (0.76 mM)
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.

In Vivo Formulation 2 ≥ 0.5 mg/mL (0.76 mM)
10% DMSO, 90% (20% SBE-

β-CD in Saline).

In Vivo Formulation 3 ≥ 0.5 mg/mL (0.76 mM) 10% DMSO, 90% Corn Oil.

Biological Activity and Mechanism of Action
UCL 1684 is a highly potent blocker of small conductance Ca2+-activated K+ (KCa2 or SK)

channels.[1][2] It exhibits high affinity for KCa2.1 and KCa2.2 subtypes.

Target IC₅₀ Assay Conditions

KCa2.1 (rat) 3 nM Rat sympathetic neurons[5]

hKCa2.1 762 pM Expressed in HEK 293 cells[5]

rKCa2.2 364 pM Expressed in HEK 293 cells[5]

The primary mechanism of action of UCL 1684 is the blockade of KCa2 channels, which are

crucial for regulating neuronal excitability and cellular signaling pathways involving calcium. By

inhibiting the potassium efflux through these channels, UCL 1684 can modulate action potential

firing rates and afterhyperpolarization.

Interestingly, in the context of atrial fibrillation, UCL 1684 has been shown to exert its

antiarrhythmic effects through an atrial-selective inhibition of the sodium channel current (INa).

[1][2] This leads to a prolongation of the effective refractory period in atrial tissue.

UCL 1684 has also been reported to have off-target activity, acting as an antagonist at M1, M3,

and M5 muscarinic acetylcholine receptors with IC₅₀ values of 0.12 µM, 1.5 µM, and 0.52 µM,

respectively.
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Experimental Protocols
Preparation of Stock Solutions
For In Vitro Experiments:

To prepare a 10 mM stock solution, dissolve 6.54 mg of UCL 1684 dibromide powder in 1

mL of DMSO.

If necessary, gentle warming and sonication can be used to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage

(up to 6 months).[1]

For In Vivo Experiments:

A common vehicle for in vivo administration is a mixture of solvents. The following is a

suggested protocol:

Prepare a stock solution of UCL 1684 in DMSO.

For a final solution, add the components in the following order: 10% DMSO, 40% PEG300,

5% Tween-80, and 45% saline.

Ensure the solution is clear and free of precipitation before administration.

Synthesis of UCL 1684 Dibromide
The synthesis of UCL 1684 involves a multi-step process as described in the medicinal

chemistry literature. A key step in the synthesis is the cyclization reaction to form the bis-

quinolinium cyclophane structure. The following is a generalized workflow based on related

syntheses. For a detailed, step-by-step protocol, it is highly recommended to consult the

original publication by Campos Rosa et al. in the Journal of Medicinal Chemistry (2000, volume

43, issue 2, pages 420-426).
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Generalized Synthesis Workflow for UCL 1684

Starting Materials Synthesis Steps Final Product

Quinoline Precursor Functionalization of Quinoline

Linker Moiety

Coupling Reaction Cyclization UCL 1684 Dibromide

Click to download full resolution via product page

Caption: A simplified workflow illustrating the key stages in the synthesis of UCL 1684
dibromide.

Signaling Pathways and Logical Relationships
The blockade of KCa2 channels by UCL 1684 has significant downstream effects on

intracellular signaling cascades, primarily due to the modulation of calcium homeostasis and

membrane potential. The following diagram illustrates the principal signaling pathway affected

by UCL 1684.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b611545?utm_src=pdf-body-img
https://www.benchchem.com/product/b611545?utm_src=pdf-body
https://www.benchchem.com/product/b611545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway Affected by UCL 1684
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Caption: The mechanism of action of UCL 1684 in blocking KCa2 channels and its impact on

neuronal excitability.

This guide provides a centralized resource for the physicochemical properties of UCL 1684
dibromide powder. For further, more specific applications and safety information, please refer

to the appropriate material safety data sheets and original research articles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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